Cas no 2229562-79-0 (O-2-(3,4,5-trifluorophenyl)ethylhydroxylamine)

• Product Name: O-2-(3,4,5-trifluorophenyl)ethylhydroxylamine
• CAS No: 2229562-79-0
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 6221253
• PubChem ID: 165868094
• Update Time: 2025-10-28

O-2-(3,4,5-trifluorophenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3,4,5-trifluorophenyl)ethylhydroxylamine
• EN300-1825300
• 2229562-79-0
• O-[2-(3,4,5-trifluorophenyl)ethyl]hydroxylamine

• Inchi： 1S/C8H8F3NO/c9-6-3-5(1-2-13-12)4-7(10)8(6)11/h3-4H,1-2,12H2
• InChI Key： WEYIPQOHVLGINT-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CCON)F)F

Computed Properties

• Exact Mass: 191.05579836g/mol
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(3,4,5-trifluorophenyl)ethylhydroxylamine

O-2-(3,4,5-Trifluorophenyl)Ethylhydroxylamine: A Comprehensive Overview

O-2-(3,4,5-Trifluorophenyl)ethylhydroxylamine (CAS No. 2229562-79-0) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a trifluorophenyl group attached to an ethyl chain and a hydroxylamine functional group. The combination of these groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The CAS No. 2229562-79-0 designation uniquely identifies this compound within the Chemical Abstracts Service (CAS) registry system. This ensures that researchers and professionals can easily reference and retrieve information about the compound from scientific databases and literature. The trifluorophenyl group in the molecule contributes to its stability and reactivity, while the hydroxylamine group provides nucleophilic properties that are essential for its interactions in chemical reactions.

Recent studies have highlighted the potential of O-2-(3,4,5-trifluorophenyl)ethylhydroxylamine in drug discovery and development. Its ability to act as a nucleophile makes it a promising candidate for reactions such as nucleophilic substitution and addition, which are critical in synthesizing bioactive molecules. Moreover, the trifluorophenyl group enhances the molecule's lipophilicity, which is advantageous for improving drug absorption and bioavailability.

In terms of synthesis, O-2-(3,4,5-trifluorophenyl)ethylhydroxylamine can be prepared through various methods, including nucleophilic aromatic substitution and hydroxylation reactions. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for research purposes. The use of advanced catalysts and reaction conditions has also contributed to the efficiency of these synthetic processes.

The applications of this compound extend beyond pharmaceuticals. It has been explored in materials science for its potential use in creating advanced materials with tailored properties. For instance, its reactivity can be harnessed in polymer synthesis to introduce functional groups that enhance material performance. Additionally, its stability under certain conditions makes it suitable for use in industrial processes where robustness is required.

From a toxicological perspective, O-2-(3,4,5-trifluorophenyl)ethylhydroxylamine has undergone extensive testing to assess its safety profile. Studies indicate that it exhibits low toxicity at typical exposure levels, which is reassuring for its use in both research and industrial settings. However, further investigations are ongoing to fully understand its long-term effects and environmental impact.

In conclusion,O- 2-(3,4 ,5 -trifluorophenyleth ylhydroxy lamine strong > is a versatile compound with a wide range of applications across multiple disciplines . Its unique chemical structure , combined with recent advancements in synthesis and application , positions it as an important tool for future innovations . As research continues , we can expect even more discoveries that will further enhance our understanding and utilization of this remarkable molecule . p > article > response >